Cas no 872719-70-5 (1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1))

• Product Name: 1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1)
• CAS No: 872719-70-5
• MF: C₁₉H₁₄N₂O₆
• MW: 366.324265003204
• CID: 1871252
• PubChem ID: 71413251
• Update Time: 2025-04-21

1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetricarboxylic acid, compd. with 4,4'-bipyridine (1:1)
• benzene-1,2,3-tricarboxylic acid,4-pyridin-4-ylpyridine
• benzene-1,2,3-tricarboxylic acid-4,4'-bipyridine (1/1)
• 872719-70-5
• Benzene-1,2,3-tricarboxylic acid--4,4'-bipyridine (1/1)
• DTXSID50832777

• Inchi： 1S/C10H8N2.C9H6O6/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;10-7(11)4-2-1-3-5(8(12)13)6(4)9(14)15/h1-8H;1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： OYXMVAROHCRZFM-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CC=CC=1C(=O)O)=O.N1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 366.08518617Da
• Monoisotopic Mass: 366.08518617Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų